3,3-Dimethyl-1-(trifluoromethyl)cyclopentan-1-amine;hydrochloride

• IUPAC Name: 3,3-dimethyl-1-(trifluoromethyl)cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C8H14F3N.ClH/c1-6(2)3-4-7(12,5-6)8(9,10)11;/h3-5,12H2,1-2H3;1H
• InChI Key: QBDIUWNPZDHIBD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1)(C(F)(F)F)N)C.Cl
• Molecular Formula: C8H15ClF3N
• Molecular Weight: 217.66 g/mol
• CAS No.: 2470440-34-5

Description

“3,3-Dimethyl-1-(trifluoromethyl)cyclopentan-1-amine;hydrochloride” is a chemical compound with the CAS Number: 2470440-34-5. It has a molecular weight of 217.66. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H14F3N.ClH/c1-6(2)3-4-7(12,5-6)8(9,10)11;/h3-5,12H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Catalytic Activity in Synthesis

The compound has been explored in the synthesis of nitrogen-containing heterocycles, such as 1,2-dihydroquinoline derivatives. Its application in catalytic processes includes serving as a ligand for transition metal-based catalysts, demonstrating its utility in organic synthesis and pharmaceutical applications (Zeng, Frey, Kinjo, Donnadieu, & Bertrand, 2009).

Amidation Reactions

It plays a significant role in the direct amidation of various carboxylic acids, showcasing its importance in the synthesis of amides, a class of compounds widely used in pharmaceuticals (Lanigan, Starkov, & Sheppard, 2013).

Trifluoromethylation Processes

The compound is significant in the trifluoromethylation of aryl chlorides, a process crucial in pharmaceutical and agrochemical synthesis due to the electron-withdrawing effects of the trifluoromethyl group (Cho, Senecal, Kinzel, Zhang, Watson, & Buchwald, 2010).

Cycloaddition Reactions

It is utilized in cycloaddition reactions to form compounds like exomethylene cyclopentanes, which are of interest in pharmaceuticals, agrochemicals, and materials industries (Trost & Debien, 2015).

Hydroamination Reactions

This compound is employed in hydroamination reactions to produce tropene derivatives, relevant in pharmaceutical research (Sakai, Ridder, & Hartwig, 2006).

Drug Design and Molecular Docking Studies

It has been studied in the context of molecular docking, demonstrating its potential in the design of drugs and in understanding ligand-protein interactions (Fatima, Bhadoria, Srivastava, Verma, Siddiqui, & Javed, 2021).

Organic Synthesis and Polymer Research

Its derivatives are used in organic synthesis and the preparation of polymers with potential applications in high-temperature-resistant materials (Ankushrao, Kadam, Patil, Ubale, Maldar, & Ghanwat, 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.